Cas no 177031-12-8 (2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid
• CAS No: 177031-12-8
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• MDL: MFCD24473429
• CID: 4613134
• PubChem ID: 23240136
• Update Time: 2025-06-14

2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid Chemical and Physical Properties

Names and Identifiers

• Norleucine, 6-cyano-N-[(1,1-dimethylethoxy)carbonyl]-
• 2-{[(tert-butoxy)carbonyl]amino}-6-cyanohexanoic acid
• 2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid

• MDL： MFCD24473429
• Inchi： 1S/C12H20N2O4/c1-12(2,3)18-11(17)14-9(10(15)16)7-5-4-6-8-13/h9H,4-7H2,1-3H3,(H,14,17)(H,15,16)/t9-/m0/s1
• InChI Key： CMQMDJLHJZYEPN-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](CCCCC#N)NC(OC(C)(C)C)=O

Additional information on 2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid (CAS No. 177031-12-8)

2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid (CAS No. 177031-12-8) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This compound, often abbreviated as Boc-6-cyanohexanoic acid, features a tert-butoxycarbonyl (Boc) protecting group and a cyano functional group, making it a versatile intermediate in modern synthetic chemistry. Its molecular structure combines stability with reactivity, enabling precise modifications in complex molecular architectures.

The growing demand for peptide-based therapeutics and small-molecule drugs has heightened interest in Boc-protected amino acid derivatives like CAS 177031-12-8. Researchers frequently search for "Boc-6-cyanohexanoic acid synthesis" or "applications of Boc-protected cyano compounds," reflecting its relevance in drug discovery and bioconjugation. The compound's unique properties, such as its solubility in organic solvents and compatibility with solid-phase peptide synthesis (SPPS), make it indispensable for designing targeted drug delivery systems and enzyme inhibitors.

In the context of green chemistry and sustainable synthesis, 2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid is often discussed alongside atom-efficient reactions and catalytic methodologies. Recent studies highlight its role in minimizing waste generation during peptide coupling steps, aligning with the pharmaceutical industry's push toward eco-friendly manufacturing. Questions like "How to optimize Boc deprotection in cyanohexanoic acid derivatives?" or "Alternative protecting groups for cyano-containing amino acids" are trending in academic forums, underscoring the compound's technical nuances.

From a commercial perspective, CAS 177031-12-8 is supplied by leading chemical vendors with high purity grades (>98%), catering to GMP-compliant production. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring reproducibility in preclinical studies. The compound's stability under acidic conditions (while retaining the Boc group) makes it ideal for multi-step synthetic routes, a feature frequently explored in patent literature.

Emerging applications of 2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid include its use in proteomics research and biomarker development. Its cyano moiety can serve as a handle for click chemistry reactions, enabling site-specific labeling of biomolecules—a technique gaining traction in cancer diagnostics and immunoassay design. Searches for "Boc-cyanohexanoic acid in bioconjugation" or "non-natural amino acid analogs" reflect these interdisciplinary innovations.

In summary, 2-{(tert-butoxy)carbonylamino}-6-cyanohexanoic acid (CAS No. 177031-12-8) bridges fundamental chemistry and cutting-edge biomedical applications. Its structural features, coupled with evolving synthetic strategies, position it as a critical tool for addressing challenges in drug development and molecular biology. As research trends shift toward precision medicine and sustainable synthesis, this compound's role is poised to expand further.